Cas no 19978-33-7 (2H-Pyran-2-one,5-bromo-)

• Product Name: 2H-Pyran-2-one,5-bromo-
• CAS No: 19978-33-7
• MF: C₅H₃BrO₂
• MW: 174.980120897293
• MDL: MFCD20486241
• CID: 123868
• PubChem ID: 11105873
• Update Time: 2025-06-10

2H-Pyran-2-one,5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5-bromo-
• 5-bromo-2H-Pyran-2-one
• 5-BROMO-2H-PYRAN-2-ONE,95
• 5-bromopyran-2-one
• 5-bromo-2(H)-pyran-2-one
• 5-bromo-2-pyrone
• 5-bromo-pyran-2-one
• A18408
• AG-E-46115
• CTK4E2901
• KB-73313
• SureCN4191869
• SY262791
• 19978-33-7
• MFCD20486241
• DTXSID40455353
• AS-58257
• FT-0745511
• 2H-Pyran-2-one, 5-bromo-
• SCHEMBL4191869
• AKOS030537316
• 5-BROMO-2H-PYRAN-2-ONE,95per cent
• D86222
• 5-BROMO-2H-PYRAN-2-ONE,95%
• DB-066016

• MDL： MFCD20486241
• Inchi： 1S/C5H3BrO2/c6-4-1-2-5(7)8-3-4/h1-3H
• InChI Key： XBJVYSCRNVBXGA-UHFFFAOYSA-N
• SMILES： BrC1=COC(C=C1)=O

Computed Properties

• Exact Mass: 173.93164g/mol
• Monoisotopic Mass: 173.93164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 2H-Pyran-2-one,5-bromo-

Comprehensive Overview of 2H-Pyran-2-one,5-bromo- (CAS No. 19978-33-7): Properties, Applications, and Industry Insights

2H-Pyran-2-one,5-bromo- (CAS No. 19978-33-7) is a brominated derivative of the pyran-2-one family, a class of heterocyclic compounds widely studied for their versatile chemical properties and applications in organic synthesis. The compound's molecular structure features a six-membered lactone ring (2H-pyran-2-one) substituted with a bromine atom at the 5-position, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers and industries increasingly focus on brominated heterocycles due to their reactivity and potential in designing novel functional molecules.

In recent years, the demand for 5-bromo-2H-pyran-2-one has surged, driven by its role in cross-coupling reactions, a hot topic in synthetic chemistry. The compound's bromo substituent facilitates Suzuki-Miyaura and Heck reactions, key methodologies for constructing complex organic frameworks. This aligns with the growing interest in "green chemistry" and "sustainable synthesis," as users frequently search for eco-friendly alternatives to traditional reagents. Notably, CAS 19978-33-7 is often referenced in patents related to biodegradable polymers and photoactive materials, addressing modern concerns about environmental impact.

The physicochemical properties of 2H-Pyran-2-one,5-bromo- include a molecular weight of 191.00 g/mol and a melting point range of 80–85°C. Its solubility in polar organic solvents like DMSO and methanol makes it suitable for laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, reflecting the broader trend of "analytical method development" searches in scientific databases. Stability studies indicate that the compound should be stored under inert conditions to prevent degradation, a critical consideration for industrial applications.

From a commercial perspective, CAS 19978-33-7 is supplied by specialty chemical manufacturers with >98% purity, catering to the pharmaceutical sector's stringent requirements. Its utility in synthesizing antimicrobial agents and enzyme inhibitors has been highlighted in recent publications, coinciding with rising global attention on "drug discovery" and "antibiotic resistance." Additionally, the compound's fluorescence properties have sparked interest in "OLED materials" research, a trending topic in materials science forums.

Regulatory compliance for 5-bromo-2H-pyran-2-one follows standard chemical safety protocols, with no restrictive classifications under major global frameworks. This ensures its accessibility for academic and industrial R&D, a factor frequently queried in "chemical sourcing" discussions. As innovation in heterocyclic chemistry accelerates, 19978-33-7 remains a focal point for developing next-generation catalysts and bioactive molecules, positioning it as a compound of enduring relevance in multidisciplinary research.